Cas no 1216792-02-7 (1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride)

• Product Name: 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride
• CAS No: 1216792-02-7
• MF: C₂₂H₂₆ClN₃O₂S₂
• MW: 464.043741703033
• CID: 5776633
• PubChem ID: 71780278
• Update Time: 2025-06-12

1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• VU0643828-1
• (4-isopropoxyphenyl)(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride
• F5461-1827
• AKOS026685571
• 1216792-02-7
• 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride
• (4-propan-2-yloxyphenyl)-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• (4-propan-2-yloxyphenyl)-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone:hydrochloride

• Inchi： 1S/C22H25N3O2S2.ClH/c1-16(2)27-18-7-5-17(6-8-18)22(26)25-11-9-24(10-12-25)14-21-23-19(15-29-21)20-4-3-13-28-20;/h3-8,13,15-16H,9-12,14H2,1-2H3;1H
• InChI Key： AJILDTTVKVONJX-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2=CC=CS2)N=C1CN1CCN(C(C2C=CC(=CC=2)OC(C)C)=O)CC1

Computed Properties

• Exact Mass: 463.1154971g/mol
• Monoisotopic Mass: 463.1154971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 534
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride

Comprehensive Overview of 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride (CAS No. 1216792-02-7)

The compound 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride (CAS No. 1216792-02-7) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its complex structure, featuring a piperazine core modified with a thiophene-thiazole moiety and a propan-2-yloxybenzoyl group, makes it a subject of interest for medicinal chemists and researchers exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in contemporary scientific discussions.

In recent years, the demand for heterocyclic compounds like 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride has surged due to their versatility in drug design. The thiophene and thiazole rings are particularly noteworthy, as they are frequently employed in the development of kinase inhibitors and GPCR modulators. These structural motifs are often associated with improved bioavailability and target specificity, addressing key challenges in modern pharmacology.

The propan-2-yloxybenzoyl segment of the molecule introduces additional functionality, potentially enhancing its interaction with biological targets. Researchers have speculated that this compound could play a role in addressing neurodegenerative diseases or inflammatory conditions, topics that dominate current biomedical literature. Its hydrochloride salt form further improves solubility, a critical factor for in vivo applications.

From a synthetic perspective, the preparation of 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride involves multi-step organic transformations, including amide coupling and N-alkylation reactions. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices in pharmaceutical manufacturing.

The compound's CAS No. 1216792-02-7 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability in global supply chains. This is particularly relevant given the increasing scrutiny on chemical transparency and intellectual property in the life sciences sector. Companies and academic institutions alike are investing in robust documentation systems to ensure compliance with international standards.

Emerging trends in computational chemistry have also brought attention to molecules like 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride. Advanced molecular docking simulations and QSAR models are being employed to predict its bioactivity, reducing the need for extensive empirical testing. This aligns with the broader shift toward AI-driven drug discovery, a hot topic in both scientific and investment communities.

In conclusion, 1-[4-(propan-2-yloxy)benzoyl]-4-{[4-(thiophen-2-yl)-1,3-thiazol-2-yl]methyl}piperazine hydrochloride represents a compelling case study in the intersection of medicinal chemistry and modern technology. Its structural complexity and potential applications make it a valuable subject for ongoing research, particularly in areas like targeted therapy and personalized medicine. As the scientific community continues to explore its capabilities, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.